molecular formula C17H14ClNO B8639447 2-(3-Chloromethylphenoxy)methylquinoline CAS No. 123226-29-9

2-(3-Chloromethylphenoxy)methylquinoline

Cat. No.: B8639447
CAS No.: 123226-29-9
M. Wt: 283.7 g/mol
InChI Key: QZQFCSAFZBNYHK-UHFFFAOYSA-N
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Description

2-(3-Chloromethylphenoxy)methylquinoline is a useful research compound. Its molecular formula is C17H14ClNO and its molecular weight is 283.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

123226-29-9

Molecular Formula

C17H14ClNO

Molecular Weight

283.7 g/mol

IUPAC Name

2-[[3-(chloromethyl)phenoxy]methyl]quinoline

InChI

InChI=1S/C17H14ClNO/c18-11-13-4-3-6-16(10-13)20-12-15-9-8-14-5-1-2-7-17(14)19-15/h1-10H,11-12H2

InChI Key

QZQFCSAFZBNYHK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=CC(=C3)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The procedure from Example 6, part B was used except 3-(quinolin-2-ylmethoxy)benzyl alcohol was substituted for 4-(7-chloroquinolin-2-ylmethoxy)benzyl alcohol. The intermediate was obtained in 72% yield: mp 39°-43° C.
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Synthesis routes and methods II

Procedure details

To a stirred solution of 14.5 g of 3-(2-quinolinylmethyloxy)benzyl alcohol in 150 ml of CHCl3 is added dropwise 7.5 ml of thionyl chloride during 10 min. The reaction mixture is stirred for 4 hours at room temperature, and then washed with NaHCO3 solution. The organic solution is separated, dried, and evaporated to give 3-(2-quinolinylmethyloxy)benzyl chloride which is used without further purification in the next step.
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Synthesis routes and methods III

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Synthesis routes and methods IV

Procedure details

SOCl2 (2 ml) was added to a solution of 3.58 g (13.5 mmol) of 3-(2-quinolinylmethoxy)benzyl alcohol in 100 ml of CHCl3, followed by stirring at room temperature for 24 hours. A small amount of MeOH was added to the reaction mixture and the solvents were distilled off under reduced pressure, whereby the title compound was obtained as white powder.
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